[(10R,13R,17R)-10,13-Dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] decanoate

• CAS No.: 1183-04-6
• Product Name: [(10R,13R,17R)-10,13-Dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] decanoate
• Molecular Formula: C37H64O2
• Molecular Weight: 540.9 g/mol
• IUPAC Name: [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] decanoate
• Standard InChI: InChI=1S/C37H64O2/c1-7-8-9-10-11-12-13-17-35(38)39-30-22-24-36(5)29(26-30)18-19-31-33-21-20-32(28(4)16-14-15-27(2)3)37(33,6)25-23-34(31)36/h18,27-28,30-34H,7-17,19-26H2,1-6H3/t28-,30+,31+,32-,33+,34+,36+,37-/m1/s1
• Standard InChIKey: LJGMGXXCKVFFIS-IATSNXCDSA-N
• Isomeric SMILES: CCCCCCCCCC(=O)O[C@H]1CC[C@@]2([C@H]3CC[C@]4([C@H]([C@@H]3CC=C2C1)CC[C@@H]4[C@H](C)CCCC(C)C)C)C
• SMILES: CCCCCCCCCC(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)CCC4C(C)CCCC(C)C)C)C
• Canonical SMILES: CCCCCCCCCC(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)CCC4C(C)CCCC(C)C)C)C
• Melting Point: 79-81°C
• Physical Description: Solid
• Description: Ce(10:0), also known as ce(10:0/0:0), belongs to the class of organic compounds known as cholesteryl esters. Cholesteryl esters are compounds containing an esterified cholestane moiety. Ce(10:0) exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Ce(10:0) has been found in human hepatic tissue tissue, and has also been detected in multiple biofluids, such as feces, saliva, and urine. Within the cell, ce(10:0) is primarily located in the membrane (predicted from logP) and cytoplasm. Ce(10:0) exists in all eukaryotes, ranging from yeast to humans. Ce(10:0) is a potentially toxic compound.; CE(10:0) is a cholesteryl ester.
• Synonyms: (3β)-Cholest-5-en-3-ol Decanoate; Cholesteryl Ester Decanoic Acid; 3β-(Decanoyloxy)-5-cholestene; 5-Cholesten-3β-ol Caprate; Cholest-5-en-3β-ol Caprate; Cholesterol 3-Decanoate; Cholesterol Caprate; Cholesterol n-Decylate; Cholesteryl Caprate; Choles
• PubChem Compound: 10053034
• Last Modified: Nov 11 2021